3,4-O-Isopropylidene clindamycin B

Specification

• Molecular Formula: C20H35ClN2O5S
• Molecular Weight: 451.0 g/mol
• IUPAC Name: (4S)-N-[(1S,2S)-1-[(3aS,4R,6R)-7-hydroxy-2,2-dimethyl-6-methylsulfanyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-4-yl]-2-chloropropyl]-4-ethyl-1-methylpyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C20H35ClN2O5S/c1-7-11-8-12(23(5)9-11)18(25)22-13(10(2)21)15-17-16(27-20(3,4)28-17)14(24)19(26-15)29-6/h10-17,19,24H,7-9H2,1-6H3,(H,22,25)/t10-,11-,12?,13+,14?,15+,16?,17-,19+/m0/s1
• Standard InChI Key: OCZLAKAMOSUOEB-LOMUHGNXSA-N
• Isomeric SMILES: CC[C@H]1CC(N(C1)C)C(=O)N[C@@H]([C@@H]2[C@H]3C(C([C@H](O2)SC)O)OC(O3)(C)C)[C@H](C)Cl
• Canonical SMILES: CCC1CC(N(C1)C)C(=O)NC(C2C3C(C(C(O2)SC)O)OC(O3)(C)C)C(C)Cl

Introduction

Chemical Identity and Structural Features

Molecular Characterization

3,4-O-Isopropylidene clindamycin B (PubChem CID: 169442625) possesses the molecular formula C₂₀H₃₅ClN₂O₅S and a molecular weight of 451.0 g/mol. Its IUPAC name, (4S)-N-[(1S,2S)-1-[(3aS,4R,6R)-7-hydroxy-2,2-dimethyl-6-methylsulfanyl-4,6,7,7a-tetrahydro-3aH-dioxolo[4,5-c]pyran-4-yl]-2-chloropropyl]-4-ethyl-1-methylpyrrolidine-2-carboxamide, reflects the stereochemical complexity introduced by the isopropylidene group. The compound’s SMILES string, CC[C@H]1CC(N(C1)C)C(=O)NC@@HC@HCl, encodes its chiral centers and functional groups.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₂₀H₃₅ClN₂O₅S
Molecular Weight	451.0 g/mol
IUPAC Name	(4S)-N-[(1S,2S)-1-[(3aS,4R,6R)-...]
InChI Key	OCZLAKAMOSUOEB-LOMUHGNXSA-N

Synthesis and Industrial Production

Preparation of 3,4-O-Isopropylidene Clindamycin B

The synthesis begins with clindamycin hydrochloride alcoholate, which undergoes ketonization and hydroxyl protection using triethyl orthoformate and acetone in the presence of p-toluenesulfonic acid (Step 1). The reaction proceeds at 30–50°C for 2–4 hours, yielding isopropylidene clindamycin hydrochloride. Subsequent dissociation in a sodium carbonate-acetone solution liberates the free base, 3,4-O-isopropylidene clindamycin B, with ≥99.2% purity.

Table 2: Optimal Reaction Conditions for Step 1

Parameter	Value
Temperature	40°C
Reaction Time	3 hours
Catalyst	p-Toluenesulfonic acid (0.015 mol)
Yield	95.0%

Large-Scale Process Optimization

Industrial protocols emphasize crystallization control to enhance purity. Cooling the reaction mixture to 0°C induces crystallization of isopropylidene clindamycin hydrochloride, which is then filtered and washed with acetone. The free base is precipitated by adjusting the pH with sodium carbonate, achieving a final purity suitable for phosphorization. This step resolves solubility challenges encountered in earlier methods, ensuring consistent feedstock quality for downstream reactions.

Applications in Pharmaceutical Synthesis

Clindamycin Phosphate Production

3,4-O-Isopropylidene clindamycin B reacts with phosphorus oxychloride in dichloromethane, using 1,2,4-triazole as an acid scavenger, to form isopropylidene clindamycin phosphate (Step 2). Hydrolysis with acetic acid removes the isopropylidene group, yielding clindamycin phosphate with ≥98.2% purity and eliminating the need for resin-based purification.

Table 3: Phosphorization Reaction Parameters

Component	Quantity
1,2,4-Triazole	27.6 g (0.4 mol)
Phosphorus Oxychloride	15.3 g (0.1 mol)
Reaction Temperature	0°C → ambient
Final Purity	≥98.2%

Clindamycin Palmitate Hydrochloride Synthesis

In another application, the compound is acylated with palmitoyl chloride in chloroform-triethylamine, forming 3,4-O-isopropylidene clindamycin palmitate. Hydrolysis in acetic acid followed by salt formation produces clindamycin palmitate hydrochloride, an oral prodrug with improved lipid solubility.

Analytical and Spectroscopic Data

Chromatographic Monitoring

Thin-layer chromatography (TLC) confirms reaction completion during phosphorization, with ethyl acetate-hexane (1:1) as the mobile phase. High-performance liquid chromatography (HPLC) data from industrial batches report a single peak for the isopropylidene derivative, indicating minimal impurities.

Future Research Directions

Novel Derivatives

Modifying the isopropylidene group with other protecting groups (e.g., benzylidene) could yield derivatives with tailored pharmacokinetic properties. Computational modeling may predict optimal substituents for enhanced target binding.

Continuous Manufacturing

Transitioning from batch to flow chemistry could improve the scalability of 3,4-O-isopropylidene clindamycin B production, reducing solvent use and reaction times.